Cas no 116088-67-6 (2-Quinolinamine, 3-methoxy-)

2-Quinolinamine, 3-methoxy- structure
2-Quinolinamine, 3-methoxy- structure
Product Name:2-Quinolinamine, 3-methoxy-
CAS No:116088-67-6
MF:C10H10N2O
MW:174.199202060699
CID:1206031
PubChem ID:9877507
Update Time:2025-04-20

2-Quinolinamine, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinamine, 3-methoxy-
    • DB-212195
    • SCHEMBL7045347
    • 116088-67-6
    • 3-Methoxy-2-quinolinamine
    • BDBM50611722
    • CHEMBL5267928
    • Inchi: 1S/C10H10N2O/c1-13-9-6-7-4-2-3-5-8(7)12-10(9)11/h2-6H,1H3,(H2,11,12)
    • InChI Key: TWGSZWLZNYKIEF-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(N)N=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.1Ų
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